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Compound of Interest

Compound Name: alpha-Hexylcinnamaldehyde

Cat. No.: B145862 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

alpha-Hexylcinnamaldehyde (CAS No. 101-86-0). The following procedural guidance is

designed to ensure the safe use of this compound in a laboratory setting and to establish clear

operational and disposal plans.

Hazard Identification and Risk Assessment
alpha-Hexylcinnamaldehyde is classified as a hazardous substance.[1][2] Key hazards

include:

Skin Sensitization (Category 1): May cause an allergic skin reaction upon repeated contact.

[3][4][5][6]

Skin Irritation: Causes skin irritation.[4]

Eye Irritation: Causes serious eye irritation.[4]

Combustibility: It is a combustible liquid and may burn if ignited.[3][4]

A thorough risk assessment should be conducted before any new experimental procedure

involving this chemical.
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling alpha-Hexylcinnamaldehyde to minimize

exposure:

PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile or

Neoprene).[5] Gloves should be inspected

before use and disposed of immediately if

contaminated.[5]

Eye Protection

Safety glasses with side shields or chemical

splash goggles.[4] A face shield may be required

if there is a significant splash hazard.[7][8]

Skin and Body

A lab coat must be worn.[8] For larger

quantities, a chemical-resistant apron is

recommended.[2] Long pants and closed-toe

shoes are required.[8]

Respiratory

Use in a well-ventilated area is required.[3][9] A

respirator with an organic vapor cartridge may

be necessary if ventilation is inadequate or if

aerosols are generated.[2][3]

Quantitative Data Summary
The following table summarizes key quantitative data for alpha-Hexylcinnamaldehyde:
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Property Value Reference(s)

CAS Number 101-86-0 [2][10][11]

Molecular Formula C15H20O [2][10]

Molecular Weight 216.32 g/mol [10]

Appearance Clear pale yellow liquid [10]

Odor Floral, Jasmin-like [2][4]

Flash Point 112.78 °C (235.00 °F)

Vapor Pressure 0.00100 mm/Hg @ 25.00 °C

Specific Gravity 0.95100 to 0.95900 @ 25 °C

Oral LD50 (Rat) 3100 mg/kg [9]

Dermal LD50 (Rabbit) > 3000 mg/kg [4]

Standard Operating Procedure for Handling
This protocol outlines the step-by-step process for safely handling alpha-
Hexylcinnamaldehyde in a laboratory setting.

4.1. Preparation and Engineering Controls

Designated Area: All work with alpha-Hexylcinnamaldehyde should be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.[8][12]

Ventilation: Ensure the chemical fume hood is functioning correctly before starting work.

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and have been recently tested.[9]

Spill Kit: An appropriate spill kit containing absorbent materials should be available in the

laboratory.[1]

4.2. Handling Procedure
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Don PPE: Before handling the chemical, put on all required personal protective equipment

as specified in Section 2.

Dispensing: Carefully dispense the required amount of alpha-Hexylcinnamaldehyde,

avoiding splashing.

Container Handling: Keep the container tightly closed when not in use.[6][7][13]

Avoid Incompatibilities: Keep away from strong oxidizing agents, strong reducing agents, and

strong bases.[2] Also, avoid sources of ignition such as open flames and hot surfaces.[3][9]

Hygiene: After handling, wash hands thoroughly with soap and water.[7][12] Do not eat,

drink, or smoke in the work area.[3]

4.3. Post-Handling

Decontamination: Clean the work area and any equipment used with an appropriate solvent.

PPE Removal: Remove gloves and other disposable PPE, turning them inside out to avoid

skin contact, and dispose of them as hazardous waste.[7] Reusable PPE should be

decontaminated.

Storage: Store alpha-Hexylcinnamaldehyde in a tightly sealed, properly labeled container

in a cool, dry, and well-ventilated area away from incompatible materials.[2][3][6][9]

Disposal Plan
alpha-Hexylcinnamaldehyde and any materials contaminated with it must be disposed of as

hazardous waste.

5.1. Waste Segregation and Collection

Waste Stream: Dispose of alpha-Hexylcinnamaldehyde as non-halogenated organic

waste.[1][13][14]

Container: Use a designated, leak-proof, and clearly labeled hazardous waste container.[13]

[14] The container must be compatible with the chemical.[1]
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Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "alpha-Hexylcinnamaldehyde".[14]

Filling: Do not overfill the waste container; leave at least 10% headspace to allow for vapor

expansion.[1]

5.2. Waste Disposal Procedure

Collection: Follow your institution's procedures for hazardous waste pickup.

Regulatory Compliance: All waste disposal must be in accordance with local, state, and

federal regulations.[3]

Emergency Procedures
6.1. Spills

Minor Spill: For a small spill, alert others in the area. Wearing appropriate PPE, contain the

spill with an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed

container for disposal as hazardous waste.[2] Clean the spill area thoroughly.

Major Spill: Evacuate the area and notify your institution's emergency response team.

6.2. Exposures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[4][8] Seek medical attention if irritation or a

rash develops.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air.[4][7] If breathing is difficult, administer

oxygen. Seek medical attention.

Ingestion: Do not induce vomiting.[3] Rinse the mouth with water and seek immediate

medical attention.
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Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of alpha-
Hexylcinnamaldehyde.

1. Preparation 2. Handling 3. Post-Handling 4. Disposal
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Caption: Workflow for the safe handling of alpha-Hexylcinnamaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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